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Compound of Interest

Compound Name: ruvA protein

CAS No.: 115470-17-2

Cat. No.: B1169077

Get Quote

For researchers and scientists in the dynamic field of drug development, ensuring laboratory

safety is paramount. This guide provides essential, immediate safety and logistical information

for handling RuvA protein, a key component in bacterial DNA repair and recombination.

Adherence to these protocols will minimize risk and ensure the integrity of your research.

Immediate Safety and Operational Plan
While RuvA protein itself is not classified as a hazardous substance, it is a biologically active

material. Therefore, it must be handled with appropriate laboratory precautions to prevent

contamination and potential, though unlikely, allergenic reactions. The primary hazards

associated with handling purified RuvA protein solutions are often related to the buffer

components, which may include irritants or sensitizers.

Engineering Controls:

When handling solutions that may produce aerosols, work within a biological safety cabinet

(BSC) or a chemical fume hood.

Ensure proper ventilation in the laboratory.[1][2]
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Personal Hygiene:

Wash hands thoroughly with soap and water after handling the protein and before leaving

the laboratory.[1][3]

Avoid touching your face, eyes, or mouth with gloved hands.

Do not eat, drink, or smoke in the laboratory.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling RuvA protein and

associated solutions. This represents the minimum requirement, and a site-specific risk

assessment should be conducted to determine if additional protection is necessary.
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Protection Type Required PPE Specifications & Rationale

Torso Protection Laboratory Coat

A long-sleeved, buttoned lab

coat is required to protect

clothing and skin from potential

splashes and spills.[4][5]

Hand Protection Disposable Nitrile Gloves

Nitrile gloves are the minimum

requirement for incidental

contact.[5] For extended

handling or when working with

higher concentrations, double-

gloving is recommended.[3]

Gloves should be changed

immediately if contaminated.[3]

Eye & Face Protection
Safety Glasses with Side

Shields

This is the minimum

requirement to protect against

flying particles and minor

splashes.[5]

Face Shield (in addition to

safety glasses)

Required when there is a

significant splash hazard, such

as when handling large

volumes, sonicating, or during

vigorous mixing.[4]

Respiratory Protection Not typically required

For standard laboratory

handling of purified protein

solutions, respiratory

protection is not necessary. If

significant aerosolization is

unavoidable, a risk

assessment should be

performed to determine if a

respirator is needed.
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All materials that come into contact with RuvA protein must be treated as biologically

contaminated waste. Proper segregation and disposal are crucial to prevent environmental

release and ensure laboratory safety.

Liquid Waste: All buffers and solutions containing RuvA protein should be collected in a

clearly labeled, leak-proof container. Decontaminate the waste, typically with a 10% bleach

solution for at least 30 minutes, before disposing of it down the drain with copious amounts

of water, in accordance with local regulations.

Solid Waste: All contaminated consumables, including pipette tips, microcentrifuge tubes,

and gloves, must be disposed of in a designated biohazard waste container.[6] This waste

should be autoclaved before being discarded with regular laboratory waste.[4]

Experimental Protocol: Small-Scale Affinity
Purification of His-tagged RuvA Protein
This protocol outlines a common procedure for purifying His-tagged RuvA protein from an E.

coli cell lysate using nickel-charged affinity resin.

Materials:

E. coli cell pellet expressing His-tagged RuvA

Lysis Buffer (e.g., 50 mM Tris-HCl, 300 mM NaCl, 10 mM imidazole, pH 8.0)

Wash Buffer (e.g., 50 mM Tris-HCl, 300 mM NaCl, 20 mM imidazole, pH 8.0)

Elution Buffer (e.g., 50 mM Tris-HCl, 300 mM NaCl, 250 mM imidazole, pH 8.0)

Ni-NTA Agarose Resin

Lysozyme, DNase I

Microcentrifuge tubes

Pipettes and sterile tips
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Procedure:

Cell Lysis:

1. Resuspend the thawed cell pellet in ice-cold Lysis Buffer.

2. Add lysozyme to a final concentration of 1 mg/mL and incubate on ice for 30 minutes.

3. Add DNase I to a final concentration of 5 µg/mL.

4. Sonicate the cell suspension on ice to complete lysis.

5. Centrifuge the lysate at high speed (e.g., 14,000 x g) for 30 minutes at 4°C to pellet

cellular debris.

Binding:

1. Carefully transfer the supernatant (clarified lysate) to a new pre-chilled tube.

2. Add the equilibrated Ni-NTA resin to the clarified lysate.

3. Incubate the mixture on a rotator at 4°C for 1 hour to allow the His-tagged RuvA to bind to

the resin.

Washing:

1. Centrifuge the lysate-resin mixture at a low speed (e.g., 500 x g) for 2 minutes to pellet the

resin.

2. Carefully remove and discard the supernatant.

3. Resuspend the resin in Wash Buffer and mix gently.

4. Repeat the centrifugation and resuspension steps for a total of three washes.

Elution:

1. After the final wash, remove the supernatant.
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2. Add Elution Buffer to the resin and resuspend gently.

3. Incubate at room temperature for 5-10 minutes.

4. Centrifuge at low speed to pellet the resin.

5. Carefully collect the supernatant, which contains the purified His-tagged RuvA protein.

Analysis:

1. Analyze the purified protein fraction using SDS-PAGE to confirm purity and size.[7]

2. Determine the protein concentration using a suitable method, such as a Bradford assay.
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Caption: Workflow for the safe handling and disposal of RuvA protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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